Cas no 745741-85-9 (1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-)

• Product Name: 1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-
• CAS No: 745741-85-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 560718
• PubChem ID: 18606123
• Update Time: 2025-04-19

1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(1H-imidazol-1-yl)-, (2S)-
• 1,2-Propanediol,3-(1H-imidazol-1-yl)-, (S)- (9CI)
• SCHEMBL10730735
• 745741-85-9
• (S)-3-(1H-Imidazol-1-yl)propane-1,2-diol

• Inchi： 1S/C6H10N2O2/c9-4-6(10)3-8-2-1-7-5-8/h1-2,5-6,9-10H,3-4H2/t6-/m0/s1
• InChI Key： RHLDLEHHTWLRFG-LURJTMIESA-N
• SMILES： O[C@H](CO)CN1C=NC=C1

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58.3Ų